Cas no 104044-72-6 (Benzene, 2-chloro-1-nitro-3-[(4-nitrophenyl)sulfonyl]-)

• Product Name: Benzene, 2-chloro-1-nitro-3-[(4-nitrophenyl)sulfonyl]-
• CAS No: 104044-72-6
• MF: C₁₂H₇ClN₂O₆S
• MW: 342.711780786514
• CID: 1140517
• PubChem ID: 13651229
• Update Time: 2025-04-20

Benzene, 2-chloro-1-nitro-3-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-nitro-3-[(4-nitrophenyl)sulfonyl]-
• 2-chloro-1-nitro-3-(4-nitrophenyl)sulfonylbenzene
• DTXSID70545872
• 2-Chloro-1-nitro-3-(4-nitrobenzene-1-sulfonyl)benzene
• 104044-72-6

• Inchi： 1S/C12H7ClN2O6S/c13-12-10(15(18)19)2-1-3-11(12)22(20,21)9-6-4-8(5-7-9)14(16)17/h1-7H
• InChI Key： VYKRDTRRTRFITL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.97141
• Monoisotopic Mass: 341.9713348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 120.42